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SIRNA Set A

cat. No.: B12391809

Compound Name:

For researchers, scientists, and drug development professionals engaged in functional
genomics and pathway analysis, the accurate validation of gene knockdown is a critical step to
ensure the reliability of experimental outcomes. This guide provides a comprehensive
comparison of two gold-standard techniques for validating the knockdown of Centrosomal
Protein 120 (CEP120): quantitative Polymerase Chain Reaction (qQPCR) and Western blotting.
We present detailed experimental protocols, data interpretation guidelines, and a comparative
analysis to assist researchers in selecting the most appropriate method for their needs.

CEP120 is a key regulator of centriole duplication and maturation, playing a crucial role in
ciliogenesis and microtubule-dependent processes.[1][2] Perturbations in CEP120 expression
are associated with ciliopathies, making it a protein of significant interest in developmental
biology and disease research.[1][3] Therefore, robust validation of its experimental knockdown
is paramount.

At a Glance: qPCR vs. Western Blot for CEP120
Knockdown Validation
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Primary Output

Relative quantification of gene

expression (e.g., fold change)

Visualization and semi-

quantitative analysis of protein

levels
Sensitivity High Moderate to high
Throughput High Low to medium
Time to Result Faster Slower

Cost

Generally lower per sample

Generally higher per sample

Measures

Transcriptional level regulation

Functional protein level

Recommended Experimental Workflow

A comprehensive validation of CEP120 knockdown should ideally incorporate both gPCR and

Western blot to confirm the reduction at both the mRNA and protein levels.[4] Discrepancies

between mRNA and protein knockdown levels can occur due to factors such as protein stability

and post-transcriptional regulation.[5]

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.reddit.com/r/labrats/comments/18q9t7g/is_it_better_to_test_sirna_knockdown_by_western/?rdt=43446
https://www.researchgate.net/post/Knockdown_efficiency_reflected_in_PCR_but_not_western_blot
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Experimental Workflow
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Validation of Knockdown
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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